Cas no 52513-05-0 (1-Penten-3-ol, benzoate)

• Product name: 1-Penten-3-ol, benzoate
• CAS No: 52513-05-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1577766

1-Penten-3-ol, benzoate Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-ol, benzoate
• 1-Penten-3-ol, 3-benzoate

• Inchi： 1S/C12H14O2/c1-3-11(4-2)14-12(13)10-8-6-5-7-9-10/h3,5-9,11H,1,4H2,2H3
• InChI Key： ZFZSSYBIQDLZJX-UHFFFAOYSA-N
• SMILES： C=CC(OC(=O)C1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 208.10998

Experimental Properties

• Density: 1.007±0.06 g/cm3(Predicted)
• Boiling Point: 271.6±9.0 °C(Predicted)
• PSA: 57.53